Cas no 1132709-15-9 ((1R,2R)-Bortezomib)

(1R,2R)-Bortezomib structure
(1R,2R)-Bortezomib structure
Product Name:(1R,2R)-Bortezomib
CAS No:1132709-15-9
Molecular Formula:C19H25BN4O4
Molecular Weight:384.2372
CID:1030966
PubChem ID:59476170

(1R,2R)-Bortezomib Properties

Names and Identifiers

    • ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
    • (1R,2R)-Bortezomib
    • [(1R)-3-methyl-1-[[(2R)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
    • Bortezomib Impurity H
    • N-[(1R)-1-Borono-3-methylbutyl]-Nalpha-(pyrazine-2-carbonyl)-D-phenylalaninamide
    • Boronic acid, B-[(1R)-3-methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-; B-[(1R)-3-Methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid; bortezomib diastereomer (R,R) (USP); bortezomib related compound A (USP)
    • PD194091
    • BDBM50571512
    • GXJABQQUPOEUTA-WBVHZDCISA-N
    • SCHEMBL8049740
    • Bortezomib Impurity (R,R-Isomer)
    • AKOS016844849
    • ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
    • 1132709-15-9
    • (1R,2R)-Bortezomib (>85%)
    • CHEMBL4858320
    • DTXSID10732163
    • MDL: MFCD26940312
    • InChIKey: GXJABQQUPOEUTA-WBVHZDCISA-N
    • Inchi: InChI=1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17+/m1/s1
    • SMILES: CC(C[C@H](NC([C@H](NC(C1=CN=CC=N1)=O)CC2=CC=CC=C2)=O)B(O)O)C

Computed Properties

  • Exact Mass: 384.1968855g/mol
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 11
  • Monoisotopic Mass: 384.1968855g/mol
  • Heavy Atom Count: 28
  • Complexity: 500
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 124Ų

(1R,2R)-Bortezomib Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE15492-25mg
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
1132709-15-9 98% by HPLC
25mg
$962.00 2024-04-20
Aaron
AR008XG0-25mg
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
1132709-15-9 97%
25mg
$279.00
Alichem
A099002165-1g
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
1132709-15-9 95%
1g
$2695.00 2023-09-04
Chemenu
CM137042-1g
((R)-3-methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
1132709-15-9 95%+
1g
$2989 2021-08-05
Crysdot LLC
CD11348857-1g
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
1132709-15-9 95+%
1g
$2450 2024-07-18
TRC
B675705-5mg
(1R,2R)-Bortezomib
1132709-15-9
5mg
$ 198.00 2023-09-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD254899-1g
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
1132709-15-9 98+%
1g
¥7273.0
SHENG KE LU SI SHENG WU JI SHU
sc-503929-5 mg
(1R,2R)-Bortezomib,
1132709-15-9
5mg
¥2,708.00 2023-07-11

(1R,2R)-Bortezomib Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1132709-15-9)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
Artis.bioche
Audited Supplier Audited Supplier
(CAS:1132709-15-9)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1132709-15-9)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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